Cas no 221221-03-0 (Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-)
221221-03-0 structure
Product Name:Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-
CAS No:221221-03-0
MF:C7H2ClF2NO4
MW:237.544888019562
CID:1406644
PubChem ID:15549918
Update Time:2025-04-20
Benzoic acid, 3-chloro-2,4-difluoro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-
- 3-chloro-2,4-difluoro-5-nitrobenzoic acid
- SCHEMBL1004696
- DTXSID60573987
- 3-Chloro-2,4-difluoro-5-nitro-benzoic acid
- 221221-03-0
- 5-Nitro-3-chloro-2,4-difluorobenzoic acid
- PUTHSDYYDURNPS-UHFFFAOYSA-N
- 5-Nitro-3-chloro-2.4-difluorobenzoic acid
-
- Inchi: 1S/C7H2ClF2NO4/c8-4-5(9)2(7(12)13)1-3(6(4)10)11(14)15/h1H,(H,12,13)
- InChI Key: PUTHSDYYDURNPS-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C(=O)O)C=1F)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 236.96406
- Monoisotopic Mass: 236.9640416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 80.44
Benzoic acid, 3-chloro-2,4-difluoro-5-nitro- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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